Cas no 89002-82-4 (Benzaldehyde,2-(2-oxoethenyl)-)
89002-82-4 structure
Product Name:Benzaldehyde,2-(2-oxoethenyl)-
CAS No:89002-82-4
MF:C9H6O2
MW:146.14274263382
CID:710694
PubChem ID:45083582
Update Time:2025-04-19
Benzaldehyde,2-(2-oxoethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2-(2-oxoethenyl)-
- 2-(2-oxoethenyl)benzaldehyde
- Benzaldehyde, 2-(oxoethenyl)- (9CI)
- DTXSID10665447
- Benzaldehyde,2-(oxoethenyl)-(9CI)
- 89002-82-4
-
- Inchi: 1S/C9H6O2/c10-6-5-8-3-1-2-4-9(8)7-11/h1-5,7H
- InChI Key: ROMFYYSVZHZDLN-UHFFFAOYSA-N
- SMILES: O=CC1C=CC=CC=1C=C=O
Computed Properties
- Exact Mass: 146.037
- Monoisotopic Mass: 146.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1A^2
Benzaldehyde,2-(2-oxoethenyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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